Cas no 1258326-97-4 ((R)-6,6'-Diiodo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol)

• Product Name: (R)-6,6'-Diiodo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol
• CAS No: 1258326-97-4
• MF: C₁₇H₁₄I₂O₂
• MW: 504.100809574127
• CID: 4565275
• PubChem ID: 50917182
• Update Time: 2025-07-23

(R)-6,6'-Diiodo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol Chemical and Physical Properties

Names and Identifiers

• (S)-2,2',3,3'-Tetrahydro-6,6'-diiodo-1,1'-spirobi[1H-indene]-7,7'-diol
• (R)-6,6'-Diiodo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol
• G71778
• 1258326-97-4
• (S)-6,6'-Diiodo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol
• G66211
• 1435948-36-9
• 5,5'-diiodo-3,3'-spirobi[1,2-dihydroindene]-4,4'-diol
• (R)-2,2',3,3'-Tetrahydro-6,6'-diiodo-1,1'-spirobi[1H-indene]-7,7'-diol
• (1S)-2,2',3,3'-tetrahydro-6,6'-diiodo-1,1'-Spirobi[1H-indene]-7,7'-diol

• Inchi： 1S/C17H14I2O2/c18-11-3-1-9-5-7-17(13(9)15(11)20)8-6-10-2-4-12(19)16(21)14(10)17/h1-4,20-21H,5-8H2
• InChI Key： BYYDHNLIIVTOMR-UHFFFAOYSA-N
• SMILES： IC1C=CC2CCC3(C4C(=C(C=CC=4CC3)I)O)C=2C=1O

Computed Properties

• Exact Mass: 503.90832g/mol
• Monoisotopic Mass: 503.90832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 40.5Ų

Additional information on (R)-6,6'-Diiodo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol

(R)-6,6'-Diiodo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol and Its Significance in Modern Chemical Research

(R)-6,6'-Diiodo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol, with the CAS number 1258326-97-4, is a compound of significant interest in the field of organic synthesis and pharmaceutical chemistry. This spirocyclic diol derivative features a unique structural framework that has garnered attention for its potential applications in drug development and material science. The presence of two iodine atoms at the 6,6'-positions enhances its reactivity, making it a valuable intermediate in various synthetic pathways.

The molecular structure of (R)-6,6'-Diiodo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol consists of a spirocyclic core formed by the fusion of two indene rings. This spirobiindene system introduces rigidity and specific stereochemistry, which are crucial for designing molecules with tailored biological activities. The diol functional groups at the 7,7'-positions provide additional sites for chemical modification, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in the use of spirocyclic compounds in pharmaceutical research due to their unique structural and functional properties. Spirocycles are known to exhibit enhanced binding affinity and metabolic stability compared to their acyclic counterparts. This has led to their exploration as scaffolds for novel therapeutic agents targeting various diseases.

The iodinated version of (R)-6,6'-Diiodo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol is particularly noteworthy because the iodine atoms serve as excellent handles for further functionalization via cross-coupling reactions. These reactions are fundamental in modern synthetic chemistry and have been widely employed in the preparation of complex organic molecules. The spirobiindene core itself is relatively rare and has not been extensively studied until recently; however, its potential as a building block for innovative drug candidates is now being recognized.

One of the most exciting applications of this compound is in the development of small-molecule inhibitors for enzymes involved in critical biological pathways. For instance, studies have shown that spirocyclic diols can mimic natural substrates or transition states in enzymatic reactions, leading to potent inhibition. The stereochemistry of (R)-6,6'-Diiodo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol, specifically the (R) configuration at the chiral center(s), is crucial for achieving optimal biological activity.

Recent advances in computational chemistry have also contributed to the understanding of how this compound interacts with biological targets. Molecular modeling studies have revealed that the rigid spirocyclic structure can adopt multiple conformations that optimize binding to protein receptors. This flexibility allows for fine-tuning of molecular properties such as solubility and bioavailability.

The reactivity of the iodine atoms in (R)-6,6'-Diiodo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol has been exploited in various synthetic strategies. For example, palladium-catalyzed cross-coupling reactions with aryl halides or organometallic reagents have enabled the introduction of diverse substituents onto the spirobiindene core. These modifications can lead to novel derivatives with enhanced pharmacological properties.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of spirocyclic systems make them attractive for designing organic semiconductors and optoelectronic materials. The iodine atoms can be used to tune the energy levels of these materials through ligand exchange or coordination chemistry.

The synthesis of (R)-6,6'-Diiodo-2,2',3,3'-tetrahydro-1,1 '-spirobi[indene]-7 ,7 '-diol presents some challenges due to its complex structure. However; modern synthetic methodologies have made significant progress in facilitating access to such molecules. Catalytic asymmetric hydrogenation and enantioselective epoxide ring-opening are among the key techniques that have been employed to achieve high yields and enantiomeric purity.

The future prospects for this compound are vast; ongoing research aims to explore new synthetic routes and applications. Collaborative efforts between chemists; biologists; and pharmacologists will be essential in unlocking its full potential as a therapeutic agent or advanced material component.